Cas no 500729-84-0 (1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro-)

• Product Name: 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro-
• CAS No: 500729-84-0
• MF: C₁₈H₁₀Cl₄
• MW: 368.084001064301
• CID: 1545774
• PubChem ID: 67228162
• Update Time: 2025-11-05

1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro-
• DB-215798
• 1,3-bis(3,5-dichlorophenyl)benzene
• SCHEMBL1959838
• 3,3'',5,5''-Tetrachloro-1,1':3',1''-terphenyl
• CS-0435276
• 500729-84-0

• Inchi： 1S/C18H10Cl4/c19-15-5-13(6-16(20)9-15)11-2-1-3-12(4-11)14-7-17(21)10-18(22)8-14/h1-10H
• InChI Key： VAPVGTTWNBJHDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C2C=C(C=C(C=2)Cl)Cl)C=1)Cl

Computed Properties

• Exact Mass: 365.9539
• Monoisotopic Mass: 365.953661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro-

Recent Advances in the Study of 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro- (CAS: 500729-84-0) in Chemical and Biomedical Research

The compound 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro- (CAS: 500729-84-0) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, characterization, and emerging roles in drug discovery and material science.

Recent studies have highlighted the compound's utility as a building block in the synthesis of advanced organic materials. Its tetrachlorinated terphenyl backbone provides a rigid, planar structure that is conducive to π-π stacking interactions, making it a promising candidate for organic semiconductors and liquid crystal displays. A 2023 study published in the Journal of Materials Chemistry demonstrated that derivatives of 500729-84-0 exhibit high charge carrier mobility, suggesting potential applications in flexible electronics.

In the biomedical realm, researchers have explored the compound's potential as a scaffold for drug design. Its structural rigidity and halogen-rich composition make it an attractive candidate for targeting protein-protein interactions (PPIs). A recent Nature Chemical Biology paper (2024) reported that 500729-84-0 derivatives could effectively inhibit the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The study utilized X-ray crystallography to reveal the precise binding mode of the compound, providing a foundation for further optimization.

The synthesis of 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro- has also seen methodological improvements. A 2023 Organic Letters publication described a novel palladium-catalyzed cross-coupling approach that achieves higher yields (up to 85%) compared to traditional methods. This advancement is particularly significant for scaling up production while maintaining purity, a critical factor for pharmaceutical applications.

Environmental and toxicological assessments of 500729-84-0 have emerged as an important research focus. Preliminary ecotoxicity studies (2024) indicate that while the compound exhibits moderate persistence in aquatic systems, its bioaccumulation potential appears low. However, researchers caution that further long-term studies are needed to fully assess its environmental impact, especially given the presence of multiple chlorine substituents.

Looking ahead, the versatility of 1,1':3',1''-Terphenyl, 3,3'',5,5''-tetrachloro- suggests it will remain a compound of interest across multiple disciplines. Current research directions include the development of fluorescent probes based on its core structure and investigations into its potential as a photosensitizer in photodynamic therapy. The compound's unique combination of structural features and modifiable sites positions it as a valuable tool for both fundamental research and applied sciences.